Cas no 1878874-68-0 (3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 1878874-68-0
• MF: C₉H₁₃ClF₃NO₂
• MW: 259.653232336044
• CID: 5720003
• PubChem ID: 121203311
• Update Time: 2025-06-29

3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026711553
• 3-chloro-1-[4-hydroxy-4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• 1878874-68-0
• 3-chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one
• F1907-7190
• 1-Propanone, 3-chloro-1-[4-hydroxy-4-(trifluoromethyl)-1-piperidinyl]-
• 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C9H13ClF3NO2/c10-4-1-7(15)14-5-2-8(16,3-6-14)9(11,12)13/h16H,1-6H2
• InChI Key： ZIQKBBVZIZLOJF-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCC(C(F)(F)F)(CC1)O)=O

Computed Properties

• Exact Mass: 259.0586908g/mol
• Monoisotopic Mass: 259.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 339.5±42.0 °C(Predicted)
• pka: 11.92±0.20(Predicted)

Additional information on 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one

Introduction to 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1878874-68-0)

3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 1878874-68-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular structure of 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one is notable for its chloro-substituted propanone backbone and the presence of a trifluoromethyl-substituted piperidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and development.

In terms of chemical synthesis, several methods have been reported for the preparation of 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one. One common approach involves the reaction of 3-chloropropanoyl chloride with 4-hydroxy-4-(trifluoromethyl)piperidine in the presence of a suitable base. This method has been optimized to achieve high yields and purity, facilitating its use in both laboratory and industrial settings.

Recent studies have highlighted the potential therapeutic applications of 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases. The mechanism of action is believed to involve the modulation of key signaling pathways associated with inflammation.

Another area of interest is the compound's potential as an antiviral agent. Research conducted by a team at the University of California demonstrated that 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one effectively inhibits the replication of several viral strains, including influenza and herpes simplex virus. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes.

The pharmacokinetic properties of 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one have also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. These properties suggest that it can be administered orally or via other routes with minimal side effects.

Toxicological evaluations have shown that 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)propan-1-one is well-tolerated at therapeutic doses. However, as with any new compound, ongoing safety assessments are necessary to ensure its long-term use in clinical settings. Current research is focused on optimizing dosing regimens and identifying potential drug interactions.

In conclusion, 3-Chloro-1-(4-hydroxy-4-(trifluoromethyl)piperidin-1-y l)propan - 1 - one (CAS No . 1878874 - 68 - 0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development in various therapeutic areas. Continued research and clinical trials will be crucial in realizing its full potential as a novel therapeutic agent.